Cas no 1564505-13-0 (3-(3,4-difluorophenyl)-3-fluoropropan-1-amine)

• Product Name: 3-(3,4-difluorophenyl)-3-fluoropropan-1-amine
• CAS No: 1564505-13-0
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• CID: 6104238
• PubChem ID: 104277183
• Update Time: 2025-10-21

3-(3,4-difluorophenyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-difluorophenyl)-3-fluoropropan-1-amine
• EN300-1842667
• 1564505-13-0

• Inchi： 1S/C9H10F3N/c10-7(3-4-13)6-1-2-8(11)9(12)5-6/h1-2,5,7H,3-4,13H2
• InChI Key： UTHZKQXSBQAKBC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)F)F)CCN

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3,4-difluorophenyl)-3-fluoropropan-1-amine

Comprehensive Overview of 3-(3,4-Difluorophenyl)-3-fluoropropan-1-amine (CAS No. 1564505-13-0)

3-(3,4-Difluorophenyl)-3-fluoropropan-1-amine (CAS No. 1564505-13-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple fluorine atoms in its molecular framework enhances its bioactivity, making it a valuable intermediate in the synthesis of various bioactive molecules. This compound belongs to the class of fluorinated amines, which are widely studied for their potential applications in drug discovery and material science.

The molecular structure of 3-(3,4-difluorophenyl)-3-fluoropropan-1-amine features a difluorophenyl ring attached to a fluoropropanamine chain. This combination of aromatic and aliphatic fluorine substituents contributes to its distinct chemical reactivity and stability. Researchers are particularly interested in this compound due to its potential role in the development of central nervous system (CNS) therapeutics, as fluorinated amines are known to exhibit enhanced blood-brain barrier permeability.

In recent years, the demand for fluorinated building blocks like 3-(3,4-difluorophenyl)-3-fluoropropan-1-amine has surged, driven by the growing focus on precision medicine and targeted drug delivery systems. The compound's ability to act as a versatile intermediate in the synthesis of small-molecule inhibitors and receptor modulators has positioned it as a key player in modern medicinal chemistry. Its applications extend to the development of antidepressants, antipsychotics, and other neuroactive agents, aligning with the current trends in mental health research.

From a synthetic perspective, 3-(3,4-difluorophenyl)-3-fluoropropan-1-amine is typically prepared through multi-step organic transformations, including nucleophilic substitution and reductive amination reactions. The incorporation of fluorine atoms is achieved using specialized fluorinating agents, ensuring high regioselectivity and yield. The compound's synthetic versatility makes it a preferred choice for researchers exploring structure-activity relationships (SAR) in drug design.

The physicochemical properties of 3-(3,4-difluorophenyl)-3-fluoropropan-1-amine are influenced by its fluorine content, which imparts high lipophilicity and metabolic stability. These characteristics are critical for optimizing the pharmacokinetic profiles of drug candidates. Recent studies have highlighted its potential in addressing challenges related to drug resistance and off-target effects, making it a subject of interest in the context of personalized medicine and AI-driven drug discovery.

In the agrochemical sector, 3-(3,4-difluorophenyl)-3-fluoropropan-1-amine is explored for its herbicidal and fungicidal properties. The compound's ability to disrupt enzymatic pathways in pests and pathogens aligns with the industry's shift toward sustainable crop protection solutions. Its low environmental persistence and selective toxicity profile make it a candidate for next-generation green chemistry applications.

Market trends indicate a rising demand for fluorinated specialty chemicals, with 3-(3,4-difluorophenyl)-3-fluoropropan-1-amine being no exception. Pharmaceutical and agrochemical companies are investing heavily in the development of fluorine-containing compounds to meet the evolving needs of healthcare and agriculture. The compound's compatibility with high-throughput screening platforms further enhances its appeal in industrial R&D settings.

In conclusion, 3-(3,4-difluorophenyl)-3-fluoropropan-1-amine (CAS No. 1564505-13-0) represents a promising fluorinated amine with broad applications in drug discovery, agrochemicals, and material science. Its unique structural features and synthetic accessibility position it as a valuable asset in the quest for innovative therapeutic and agricultural solutions. As research continues to uncover its full potential, this compound is expected to play a pivotal role in shaping the future of fluorine chemistry and its industrial applications.